Cas no 2171156-98-0 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid
• CAS No: 2171156-98-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6135436
• PubChem ID: 165536981
• Update Time: 2025-06-15

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]but-2-ynoic acid
• 2171156-98-0
• EN300-1476181

• Inchi： 1S/C26H28N2O5/c1-2-3-9-18(16-24(29)27-15-8-14-25(30)31)28-26(32)33-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,2-3,9,15-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18-/m0/s1
• InChI Key： AUDSWJPEEDGSFJ-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(NCC#CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic Acid (CAS No. 2171156-98-0)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid, identified by its CAS number 2171156-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the development of novel drugs targeting various diseases. The intricate structure of this molecule, featuring a combination of amino, carboxylic acid, and ester functionalities, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid is characterized by a seven-carbon chain with an amide linkage and a terminal alkyne group. The presence of a stereocenter at the third carbon (indicated by the (3S) configuration) adds an additional layer of complexity, influencing its stereochemical properties and potential biological activity. The fluroenylmethoxycarbonyl group attached to the amine functionality not only enhances the solubility and stability of the compound but also serves as a protective group during synthetic procedures.

In recent years, there has been a growing interest in developing molecules with structural motifs similar to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid due to their potential applications in drug discovery. The alkyne group at the terminal position provides a reactive site for further functionalization, allowing chemists to explore diverse chemical transformations. These transformations can lead to the synthesis of analogs with tailored properties, which may exhibit improved pharmacokinetic profiles or enhanced binding affinity to biological targets.

The fluroenyl moiety is particularly noteworthy as it is often employed in medicinal chemistry to improve pharmacological properties such as metabolic stability and oral bioavailability. The methoxycarbonyl group, on the other hand, serves as a protecting group for the amine functionality, which can be selectively removed under specific conditions to reveal the free amine for further derivatization. This dual functionality makes 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of chiral molecules. The (3S) configuration in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid plays a crucial role in modulating its interactions with biological targets. By controlling the stereochemistry at this position, researchers can fine-tune the pharmacological properties of derived compounds. This has led to significant advancements in understanding how molecular structure influences biological function.

The synthesis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoselectivity during key synthetic transformations. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one with increasing efficiency, which is crucial for pharmaceutical applications where stereochemistry can significantly impact biological activity.

The potential applications of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ynoic acid extend beyond basic research. Its structural features make it a promising candidate for further development into therapeutic agents targeting various diseases. For instance, modifications to the fluroenyl moiety could enhance its binding affinity to specific enzymes or receptors involved in metabolic disorders or inflammation. Similarly, alterations to the alkyne group could enable post-synthetic modifications that improve drug delivery or reduce toxicity.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobut-2-ylnoic acid (CAS No. 2171156-98) represents an intriguing molecule with significant potential in pharmaceutical chemistry and biomedicine. Its complex structure, featuring multiple functional groups and a stereocenter, provides a rich framework for synthetic exploration and biological investigation. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.